Cas no 176485-27-1 (Beta-Glycosidase-IN-1)
Beta-Glycosidase-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- beta-glycosidase-IN-1
- 2-Methyl-2-propanyl (3aS,7R,7aR)-7-hydroxy-2,2-dimethyltetrahydro[1,3]dioxolo[4,5-c]pyridine-5(4H)-c
- β-glycosidase-IN-1
- ??-glycosidase-IN-1
- HY-135670A
- DA-79191
- SCHEMBL16998719
- CS-0113721
- AKOS040740660
- 176485-27-1
- tert-butyl (3aS,7R,7aR)-7-hydroxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyridine-5-carboxylate
- Beta-Glycosidase-IN-1
-
- MDL: MFCD34469935
- Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(16)14-6-8(15)10-9(7-14)17-13(4,5)18-10/h8-10,15H,6-7H2,1-5H3/t8-,9+,10-/m1/s1
- InChI Key: RPFDMDWEBWOMNO-KXUCPTDWSA-N
- SMILES: O1C(C)(C)O[C@H]2CN(C(=O)OC(C)(C)C)C[C@H]([C@@H]12)O
Computed Properties
- Exact Mass: 273.15762283g/mol
- Monoisotopic Mass: 273.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.2
Beta-Glycosidase-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M7200758-5mg |
β-glycosidase-IN-1 |
176485-27-1 | ≥98% | 5mg |
RMB 2000.00 | 2025-02-21 | |
| TargetMol Chemicals | T13478-25mg |
β-glycosidase-IN-1 |
176485-27-1 | 25mg |
¥ 10600 | 2025-02-26 | ||
| TargetMol Chemicals | T13478-50mg |
β-glycosidase-IN-1 |
176485-27-1 | 50mg |
¥ 13800 | 2025-02-26 | ||
| TargetMol Chemicals | T13478-100mg |
β-glycosidase-IN-1 |
176485-27-1 | 100mg |
¥ 17500 | 2025-02-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I938233-5mg |
β-glycosidase-IN-1 |
176485-27-1 | ≥98% | 5mg |
¥2375.00 | 2025-02-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T13478Cas号-25mg |
β-glycosidase-IN-1 |
176485-27-1 | 25mg |
¥ 10600 | 2025-02-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T13478Cas号-50mg |
β-glycosidase-IN-1 |
176485-27-1 | 50mg |
¥ 13800 | 2025-02-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T13478Cas号-100mg |
β-glycosidase-IN-1 |
176485-27-1 | 100mg |
¥ 17500 | 2025-02-26 |
Beta-Glycosidase-IN-1 Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Beta-Glycosidase-IN-1
Beta-Glycosidase-IN-1: A Comprehensive Overview
Beta-Glycosidase-IN-1, also known by its CAS number 176485-27-1, is a highly specialized enzyme that has garnered significant attention in the fields of biochemistry, biotechnology, and pharmaceutical research. This enzyme belongs to the glycoside hydrolase family and plays a crucial role in the hydrolysis of glycosidic bonds. Its unique catalytic properties make it an invaluable tool in various industrial and therapeutic applications. In this article, we will delve into the structural characteristics, functional mechanisms, and cutting-edge research surrounding Beta-Glycosidase-IN-1.
Beta-Glycosidase-IN-1 is a glycoside hydrolase that specifically targets beta-glycosidic linkages. These linkages are common in complex carbohydrates such as cellulose, hemicellulose, and various oligosaccharides. The enzyme's ability to cleave these bonds efficiently has made it a cornerstone in processes like biomass conversion, food processing, and drug development. Recent studies have highlighted its potential in enhancing biofuel production by improving the breakdown of lignocellulosic biomass into fermentable sugars.
The molecular structure of Beta-Glycosidase-IN-1 is characterized by a conserved catalytic domain that facilitates substrate binding and catalysis. This domain contains key amino acid residues that are essential for the enzyme's activity. Researchers have employed advanced techniques such as X-ray crystallography and cryo-electron microscopy to elucidate the three-dimensional structure of Beta-Glycosidase-IN-1. These structural insights have provided a deeper understanding of its mechanism of action and have paved the way for rational enzyme engineering.
One of the most promising applications of Beta-Glycosidase-IN-1 lies in its use in the food industry. The enzyme is employed in the hydrolysis of lactose in dairy products, producing glucose and galactose. This process is particularly beneficial for individuals with lactose intolerance, as it reduces the discomfort associated with consuming dairy products. Moreover, Beta-Glycosidase-IN-1 has been utilized in the production of high-quality sweeteners from plant-based materials, offering a sustainable alternative to traditional sugar sources.
In the pharmaceutical sector, Beta-Glycosidase-IN-1 has shown potential in drug delivery systems. Its ability to selectively cleave glycosidic bonds makes it a candidate for modifying drug molecules or targeting specific tissues. Recent research has explored its role in enhancing the bioavailability of orally administered drugs by modifying their glycosylation patterns.
The environmental benefits of Beta-Glycosidase-IN-1 are equally noteworthy. In bioremediation processes, this enzyme can be used to degrade recalcitrant pollutants such as polycyclic aromatic hydrocarbons (PAHs) by breaking down their glycoside derivatives. This application underscores its versatility and importance in sustainable environmental management.
Recent advancements in synthetic biology have enabled the optimization of Beta-Glycosidase-IN-1 through directed evolution and metabolic engineering. These techniques have led to the development of variants with improved thermal stability, higher catalytic efficiency, and broader substrate specificity. Such engineered enzymes hold immense potential for industrial-scale applications where robust performance under diverse conditions is required.
In conclusion, Beta-Glycosidase-IN-1 (CAS No: 176485-27-1) is a versatile enzyme with a wide range of applications across multiple industries. Its unique catalytic properties, combined with recent breakthroughs in enzyme engineering, position it as a key player in advancing biotechnological innovations. As research continues to uncover new functionalities and optimize its performance, Beta-Glycosidase-IN-1 is set to play an even more pivotal role in addressing global challenges related to energy production, healthcare, and environmental sustainability.
176485-27-1 (Beta-Glycosidase-IN-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)